Cas no 1796971-33-9 (3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea)

• Product Name: 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea
• CAS No: 1796971-33-9
• MF: C₁₄H₁₉F₃N₄O₂
• MW: 332.321473360062
• CID: 5369549
• Update Time: 2025-05-21

3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]urea
• 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea

• Inchi： 1S/C14H19F3N4O2/c1-23-7-5-18-13(22)20-11-4-6-21(9-11)12-3-2-10(8-19-12)14(15,16)17/h2-3,8,11H,4-7,9H2,1H3,(H2,18,20,22)
• InChI Key： MHSLEEHIQHQWJB-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NC1CCN(C2=NC=C(C(F)(F)F)C=C2)C1)=O

Additional information on 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea

Comprehensive Overview of 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea (CAS No. 1796971-33-9)

The compound 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea (CAS No. 1796971-33-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrrolidine ring, a trifluoromethylpyridine moiety, and a urea linkage, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive compounds.

In recent years, the demand for trifluoromethyl-containing compounds like 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is known to improve lipophilicity and binding affinity, which is why this compound is frequently explored in medicinal chemistry optimization projects. Its CAS No. 1796971-33-9 is often searched in scientific databases for structure-activity relationship (SAR) studies and patent literature reviews.

From a synthetic chemistry perspective, 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea presents interesting challenges and opportunities. The pyrrolidine ring offers conformational rigidity, while the methoxyethyl side chain introduces flexibility—a balance that is crucial for molecular docking simulations. Computational chemists frequently use this compound to validate quantitative structure-activity relationship (QSAR) models, especially in the context of central nervous system (CNS) drug design.

The agrochemical industry has also shown interest in CAS No. 1796971-33-9 due to its structural motifs that resemble commercial pesticides and herbicides. The pyridine and urea functionalities are common in crop protection agents, leading to speculation about its potential as a novel mode-of-action compound. However, current research is primarily focused on its pharmaceutical applications, particularly in oncology and inflammatory diseases.

One of the most searched questions about this compound is: "What is the synthetic route for 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea?" Published protocols typically involve a multi-step sequence starting from 2-chloro-5-(trifluoromethyl)pyridine, followed by pyrrolidine ring formation and subsequent urea coupling. Researchers emphasize the importance of protecting group strategies and catalyst selection to achieve high yields.

In terms of physicochemical properties, 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea exhibits moderate water solubility due to its polar urea group, while the trifluoromethylpyridine moiety contributes to its logP value. These characteristics make it suitable for formulation development in both oral and injectable drug products. Stability studies indicate that it remains intact under standard storage conditions, though photodegradation should be monitored in liquid formulations.

The patent landscape surrounding CAS No. 1796971-33-9 reveals its inclusion in several drug candidate libraries, particularly for protein kinase inhibition. Its molecular weight (approximately 347.3 g/mol) falls within the desirable range for small-molecule therapeutics, and its hydrogen bond donors/acceptors comply with Lipinski's rule of five—a key consideration in preclinical development.

Environmental and toxicological assessments of 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea are still emerging, but preliminary data suggest it follows typical metabolic pathways for urea derivatives. The scientific community is particularly interested in its ecotoxicity profile, given the increasing regulatory focus on green chemistry principles. This aligns with current industry trends toward sustainable pharmaceutical manufacturing.

For researchers sourcing this compound, CAS No. 1796971-33-9 is available through specialized fine chemical suppliers with >95% purity. Analytical methods such as HPLC and LC-MS are recommended for quality control, especially when used in high-throughput screening assays. The compound's chromatographic behavior has been well-documented, with characteristic retention times in reverse-phase columns.

Looking ahead, 3-(2-methoxyethyl)-1-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}urea represents an exciting case study in rational drug design. Its structural features continue to inspire new structure-based optimization efforts, particularly in addressing drug resistance challenges. As the scientific understanding of its pharmacophore deepens, this compound may transition from a research tool to a lead compound in therapeutic development pipelines.